Cas no 1253527-81-9 ((2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine)

• Product Name: (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine
• CAS No: 1253527-81-9
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• MDL: MFCD17168335
• CID: 5187588
• Update Time: 2026-03-05

(2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine

• MDL： MFCD17168335
• Inchi： 1S/C16H20N2O2S/c17-11-12-18-16(14-7-3-1-4-8-14)13-21(19,20)15-9-5-2-6-10-15/h1-10,16,18H,11-13,17H2
• InChI Key： GHUKAGGAUSLWNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=CC=CC=1)NCCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 380
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine

Introduction to (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, identified by its CAS number 1253527-81-9, is (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine. This compound, with its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in various fields of chemical biology and drug discovery.

The molecular formula of this compound can be described as a complex interplay of aromatic and aliphatic moieties, featuring a benzenesulfonyl group attached to a phenylethyl chain, which is further linked to a 2-aminoethyl moiety. This unique structural configuration imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of multiple reactive sites, including amine groups, suggests versatile interactions with biological targets, making it an attractive scaffold for medicinal chemistry.

In the realm of contemporary research, (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine has been explored for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Recent studies have highlighted its interaction with specific enzymes and receptors, which are implicated in various diseases. For instance, the benzenesulfonyl group has been found to exhibit inhibitory effects on certain proteases, which are crucial in regulating cellular processes.

The compound's phenylethyl moiety has also been investigated for its potential to interact with G-protein coupled receptors (GPCRs), which are involved in signal transduction pathways. These interactions could lead to the development of novel therapeutics targeting disorders such as hypertension and chronic pain. Furthermore, the 2-aminoethyl group provides a site for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties.

One of the most compelling aspects of (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine is its ability to serve as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used to generate libraries of analogs that can be screened for biological activity. The structural diversity offered by this compound makes it an excellent candidate for fragment-based drug design, where small molecules are used as starting points for the development of new drugs.

Recent advancements in computational chemistry have also facilitated the study of this compound's behavior in various environments. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational approaches have not only validated experimental findings but also predicted new potential applications, further enhancing our understanding of its pharmacological profile.

The synthesis of (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have enabled the efficient construction of key intermediates. These advancements have not only streamlined the synthesis process but also opened up new avenues for structural diversification.

In conclusion, (2-aminoethyl)[2-(benzenesulfonyl)-1-phenylethyl]amine (CAS no: 1253527-81-9) represents a promising compound in the field of chemical biology and drug discovery. Its unique structural features and potential interactions with biological targets make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing pharmaceutical sciences.